Cas no 2138351-16-1 (Ethanol, 2-[[(3-bromo-2,4-dimethylphenyl)methyl]amino]-)

• Product Name: Ethanol, 2-[[(3-bromo-2,4-dimethylphenyl)methyl]amino]-
• CAS No: 2138351-16-1
• MF: C₁₁H₁₆BrNO
• MW: 258.154842376709
• CID: 5261101
• Update Time: 2025-07-09

Ethanol, 2-[[(3-bromo-2,4-dimethylphenyl)methyl]amino]- Chemical and Physical Properties

Names and Identifiers

• Ethanol, 2-[[(3-bromo-2,4-dimethylphenyl)methyl]amino]-

• Inchi： 1S/C11H16BrNO/c1-8-3-4-10(7-13-5-6-14)9(2)11(8)12/h3-4,13-14H,5-7H2,1-2H3
• InChI Key： OYHZVUGGPMSJCC-UHFFFAOYSA-N
• SMILES： C(O)CNCC1=CC=C(C)C(Br)=C1C

Additional information on Ethanol, 2-[[(3-bromo-2,4-dimethylphenyl)methyl]amino]-

Ethanol, 2-[[(3-bromo-2,4-dimethylphenyl)methyl]amino]- (CAS No. 2138351-16-1): A Comprehensive Overview

Ethanol, 2-[[(3-bromo-2,4-dimethylphenyl)methyl]amino]- (commonly referred to as Ethanol derivative with brominated aromatic amine) is a complex organic compound with the CAS registry number 2138351-16-1. This compound belongs to the class of secondary alcohols and features a unique structure characterized by an ethanol backbone with a substituted aromatic amine group. The molecule's structure includes a bromine atom attached to a methyl-substituted phenyl ring, which is further connected to an amino group and an ethanol moiety. This combination of functional groups imparts distinctive chemical properties, making it a subject of interest in various research and industrial applications.

Recent advancements in synthetic chemistry have enabled the precise synthesis of Ethanol, 2-[[(3-bromo-2,4-dimethylphenyl)methyl]amino]-, leveraging modern catalytic techniques and optimized reaction conditions. Researchers have explored its potential as an intermediate in the synthesis of bioactive compounds, particularly in the pharmaceutical and agrochemical industries. The compound's structural features, including the brominated aromatic ring and the amino group, make it a versatile building block for constructing more complex molecules with tailored biological activities.

The brominated aromatic amine group in this compound plays a pivotal role in its reactivity and selectivity. Bromine substitution on the phenyl ring introduces electron-withdrawing effects, which can influence the electronic properties of the molecule and enhance its reactivity in certain chemical transformations. This makes Ethanol derivative with brominated aromatic amine a valuable precursor for synthesizing compounds with specific pharmacological profiles. For instance, recent studies have highlighted its utility in the development of novel anti-inflammatory agents and pesticides with improved efficacy and reduced environmental impact.

In terms of applications, Ethanol, 2-[[(3-bromo-2,4-dimethylphenyl)methyl]amino]- has shown promise in drug discovery programs targeting various therapeutic areas. Its ability to interact with biological systems through multiple modes of action has been extensively studied using advanced computational chemistry tools. For example, molecular docking studies have revealed potential binding affinities to key enzymes involved in inflammatory pathways, suggesting its potential as a lead compound for anti-inflammatory drug development.

Moreover, the compound's stability under various environmental conditions has been evaluated to ensure its suitability for large-scale production and application. Studies indicate that Ethanol derivative with brominated aromatic amine exhibits good thermal stability and resistance to hydrolysis under mild conditions, making it ideal for industrial processes that require robust intermediates.

From an environmental standpoint, researchers have also investigated the biodegradation potential of Ethanol, 2-[[(3-bromo-2,4-dimethylphenyl)methyl]amino]- to assess its eco-friendliness. Results from recent toxicity studies suggest that the compound demonstrates low acute toxicity to aquatic organisms when exposed at environmentally relevant concentrations. These findings align with current regulatory requirements for sustainable chemical design and usage.

In conclusion, Ethanol, 2-[[(3-bromo-2,4-dimethylphenyl)methyl]amino]- (CAS No. 2138351-16-1) stands out as a significant compound in contemporary chemical research due to its unique structure and versatile applications. Its role as an intermediate in drug discovery and agrochemical development underscores its importance in advancing innovative solutions across multiple industries. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly vital role in shaping future advancements in synthetic chemistry.